Cas no 127500-84-9 (N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide)

• Product Name: N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide
• CAS No: 127500-84-9
• MF: C₁₂H₁₂FN₃OS
• MW: 265.306584358215
• MDL: MFCD00078596
• CID: 149601
• PubChem ID: 5086
• Update Time: 2025-10-28

N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide
• 4-Thiazolecarboxamide,N-(2-aminoethyl)-5-(3-fluorophenyl)-
• N-(2-aminoethyl)-5-(3-fluorophenyl)-1,3-thiazole-4-carboxamide
• RO 41-1049 HCL MAO-A INHIBITOR
• Ro 41-1049 hydrochloride
• 4-Thiazolecarboxamide,N-(2-aminoethyl)-5-(3-fluorophenyl)
• Lopac-R-107
• N-(2-Aminoethyl)-5-(3-fluorophenyl)-4-thiazolecarboxamide
• N-(2-Aminoethyl)-5-(3-fluorophenyl)-4-thiazolecarboxamide hydrochloride
• Ro 41-1049
• RO41-1049HCL
• RO 41-1049 HYDROCHLORIDE MAO-A INHIBITOR
• RO 41-1049 HCL MAO-A INHIBITOR
• CHEMBL1488153
• NCGC00015880-02
• Lopac0_001113
• CCG-205189
• Ro-41-1049
• NCGC00162345-01
• Q27258360
• UNII-40Y4916ZJ4
• AKOS016007486
• N-(2-aminoethyl)-5-(m-fluorophenyl)-4-thiazole carboxamide
• SCHEMBL6866198
• 4-Thiazolecarboxamide, N-(2-aminoethyl)-5-(3-fluorophenyl)-
• NCGC00015880-03
• 40Y4916ZJ4
• RO41-1049
• DTXSID10155590
• 127500-84-9
• SDCCGSBI-0051082.P002
• NCGC00015880-01
• DB-352217
• DTXCID0078081

• MDL： MFCD00078596
• Inchi： 1S/C12H12FN3OS/c13-9-3-1-2-8(6-9)11-10(16-7-18-11)12(17)15-5-4-14/h1-3,6-7H,4-5,14H2,(H,15,17)
• InChI Key： SCKBPXUWGMKLDM-UHFFFAOYSA-N
• SMILES： S1C=NC(C(NCCN)=O)=C1C1C=CC=C(C=1)F

Computed Properties

• Exact Mass: 301.04500
• Monoisotopic Mass: 265.068511
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 293
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 96.2
• XLogP3: 1.4

Experimental Properties

• Density: 1.312±0.06 g/cm3 (20 ºC 760 Torr),
• Boiling Point: 493.5°C at 760 mmHg
• Flash Point: 252.3°C
• Refractive Index: 1.599
• Solubility: Very slightly soluble (0.27 g/l) (25 º C),
• PSA: 96.25000
• LogP: 3.53090

N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide Security Information

• WGK Germany：3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazolecarboxylic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles Thiazolecarboxylic acids and derivatives

Additional information on N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide

N-(2-Aminoethyl)-5-(3-Fluorophenyl)Thiazole-4-Carboxamide: A Promising Compound in Modern Pharmaceutical Research

N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide, identified by the CAS number 127500-84-9, is a structurally unique compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which are well-known for their diverse biological activities. The molecule's structure features a thiazole ring, a fluorophenyl group, and an aminoethyl carboxamide substituent, making it a potential candidate for various therapeutic applications.

The thiazole moiety in this compound plays a pivotal role in its biological activity. Thiazoles are heterocyclic compounds that have been extensively studied for their anti-inflammatory, antifungal, and anticancer properties. The presence of the fluorophenyl group further enhances the compound's pharmacokinetic properties, such as bioavailability and stability. Recent studies have highlighted the potential of N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide as a modulator of key cellular pathways involved in neurodegenerative diseases, making it a promising lead compound for drug development.

One of the most intriguing aspects of this compound is its ability to interact with targets associated with Alzheimer's disease. Researchers have demonstrated that N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide exhibits potent inhibitory activity against acetylcholinesterase (AChE), an enzyme whose overactivity is linked to cognitive decline in Alzheimer's patients. This finding underscores its potential as a therapeutic agent for addressing cognitive impairments associated with neurodegenerative disorders.

In addition to its neurological applications, this compound has shown promise in oncology research. Studies have revealed that it can induce apoptosis in cancer cells by modulating mitochondrial function and activating caspase pathways. The aminoethyl group within the molecule contributes to its ability to penetrate cellular membranes, enhancing its efficacy as an anticancer agent. These findings align with the growing trend in drug discovery to develop multi-targeted agents capable of addressing complex diseases like cancer.

The synthesis of N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide involves a series of well-established organic chemistry techniques, including nucleophilic substitution and coupling reactions. The use of microwave-assisted synthesis has been reported to significantly improve the reaction yield and purity of the compound, making it more accessible for large-scale production and preclinical testing.

From an environmental standpoint, the compound's synthesis and application have been designed with eco-friendly principles in mind. Researchers have emphasized the importance of minimizing waste and optimizing reaction conditions to reduce the ecological footprint of pharmaceutical development. This approach aligns with global efforts to promote sustainable chemistry practices.

In conclusion, N-(2-Aminoethyl)-5-(3-fluorophenyl)thiazole-4-carboxamide (CAS No. 127500-84-9) represents a cutting-edge advancement in medicinal chemistry. Its unique structure, coupled with its diverse biological activities, positions it as a valuable asset in the quest for innovative therapeutic solutions. As research continues to uncover its full potential, this compound is poised to make significant contributions to both neuroscience and oncology.